2-(4-Amino-2,6-difluorophenyl)-1lambda6,2-thiazolidine-1,1-dione

• Molecular Formula: C9H10F2N2O2S
• Molecular Weight: 248.25 g/mol
• IUPAC Name: 4-(1,1-dioxo-1,2-thiazolidin-2-yl)-3,5-difluoroaniline
• InChI: InChI=1S/C9H10F2N2O2S/c10-7-4-6(12)5-8(11)9(7)13-2-1-3-16(13,14)15/h4-5H,1-3,12H2
• InChI Key: ZHTOZFWGXBDEMS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=C(C=C(C=C2F)N)F

Description

2-(4-Amino-2,6-difluorophenyl)-1λ⁶,2-thiazolidine-1,1-dione is a thiazolidine-1,1-dione derivative characterized by a 4-amino-2,6-difluorophenyl substituent. Its molecular formula is C₉H₁₀F₂N₂O₂S, with a molecular weight of 248.25 g/mol . The fluorine atoms on the aromatic ring contribute to its electronic and steric properties, while the amino group may facilitate hydrogen bonding or serve as a reactive site for further derivatization.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Amino-2,6-difluorophenyl)-1lambda6,2-thiazolidine-1,1-dione typically involves the reaction of 4-amino-2,6-difluoroaniline with a thiazolidine-1,1-dione precursor. The reaction conditions often include the use of a suitable solvent, such as dimethylformamide (DMF), and a catalyst, such as triethylamine, to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods aim to optimize yield and purity while minimizing production costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

2-(4-Amino-2,6-difluorophenyl)-1lambda6,2-thiazolidine-1,1-dione can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: The compound can be reduced to form amine derivatives.

Substitution: The fluorine atoms can be substituted with other functional groups, such as hydroxyl or alkyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium hydroxide for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations.

Major Products

The major products formed from these reactions include various derivatives of the original compound, such as nitro, nitroso, amine, and substituted phenyl derivatives .

Scientific Research Applications

2-(4-Amino-2,6-difluorophenyl)-1lambda6,2-thiazolidine-1,1-dione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of advanced materials and chemical processes

Mechanism of Action

The mechanism of action of 2-(4-Amino-2,6-difluorophenyl)-1lambda6,2-thiazolidine-1,1-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity or modulate receptor function by binding to active sites or allosteric sites, thereby affecting cellular pathways and processes .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The table below compares the target compound with three structurally related thiazolidine-1,1-dione derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	Physical State	Key Features/Applications
2-(4-Amino-2,6-difluorophenyl)-1λ⁶,2-thiazolidine-1,1-dione	C₉H₁₀F₂N₂O₂S	248.25	4-amino-2,6-difluorophenyl	Solid (assumed)	Building block for synthesis
2-(3-Aminopropyl)-1λ⁶,2-thiazolidine-1,1-dione	C₆H₁₄N₂O₂S	178.26	3-aminopropyl	Liquid	Flexible aliphatic chain; research
2-[4-(1-Aminoethyl)phenyl]-1λ⁶,2-thiazolidine-1,1-dione hydrochloride	C₁₁H₁₄ClN₂O₂S	299.76*	4-(1-aminoethyl)phenyl (HCl salt)	Solid	Enhanced solubility (salt form)
2-(3-Chlorophenyl)-1λ⁶,2-thiazolidine-1,1-dione	C₉H₈ClNO₂S	229.68	3-chlorophenyl	Solid	Halogenated aromatic derivative

*Molecular weight includes HCl.

Key Observations:

Substituent Effects: The difluorophenyl group in the target compound introduces electron-withdrawing fluorine atoms, which may enhance metabolic stability compared to the chlorophenyl analog . The 3-aminopropyl variant lacks aromaticity, resulting in lower molecular weight and liquid state, suggesting reduced crystallinity and altered pharmacokinetic behavior. The hydrochloride salt form improves aqueous solubility, making it more suitable for biological testing compared to the free base form of the target compound.

Functional Group Diversity: The amino group in the target compound and its analogs (e.g., 3-aminopropyl ) provides a reactive site for conjugation or derivatization. Halogenation (F vs.

Stability and Handling

• The hydrochloride salt derivative requires refrigerated storage , indicating higher hygroscopicity or thermal instability compared to the parent compound.

Biological Activity

Overview

2-(4-Amino-2,6-difluorophenyl)-1lambda6,2-thiazolidine-1,1-dione is a thiazolidinedione derivative that has attracted attention for its potential biological activities, particularly in the fields of cancer research and metabolic disorders. This compound features a unique structural framework that includes a thiazolidine ring, which is instrumental in its biological interactions.

Chemical Structure and Properties

The compound's structure can be described as follows:

• Chemical Formula : C$_{10}$H$_{8}$F$_{2}$N$_{2}$S\O$_{2}$
• Molecular Weight : 244.25 g/mol
• CAS Number : 1416955-94-6

The biological activity of 2-(4-amino-2,6-difluorophenyl)-1lambda6,2-thiazolidine-1,1-dione is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors involved in various signaling pathways. The compound's thiazolidine moiety plays a crucial role in modulating these interactions.

Anticancer Properties

Recent studies have highlighted the anticancer potential of this compound. In vitro assays demonstrate its effectiveness against various cancer cell lines:

Compound	Cell Line	IC50 (µM)
2-(4-Amino-2,6-difluorophenyl)-1lambda6,2-thiazolidine-1,1-dione	MDA-MB-231	40
2-(4-Amino-2,6-difluorophenyl)-1lambda6,2-thiazolidine-1,1-dione	HepG-2	10
2-(4-Amino-2,6-difluorophenyl)-1lambda6,2-thiazolidine-1,1-dione	Caco-2	2

These findings suggest that the compound exhibits significant cytotoxic effects on breast cancer (MDA-MB-231), liver cancer (HepG-2), and colon cancer (Caco-2) cell lines. The mechanism appears to involve apoptosis induction through the modulation of key apoptotic genes such as Bcl-2 and Survivin .

Antidiabetic Effects

The thiazolidinedione class of compounds is known for its insulin-sensitizing properties. Preliminary studies indicate that 2-(4-amino-2,6-difluorophenyl)-1lambda6,2-thiazolidine-1,1-dione may enhance insulin release from pancreatic β-cells in response to glucose stimulation. This effect is critical for potential therapeutic applications in diabetes management .

Case Studies

A notable study investigated the compound's effects on various cancer cell lines and its potential as a VEGFR-2 inhibitor. The results indicated that derivatives of thiazolidinediones could significantly inhibit tumor growth while maintaining a favorable safety profile against non-cancerous cells .

Study Highlights:

• Objective : To evaluate the anticancer efficacy and safety profile.
• Methodology : In vitro assays on multiple cancer cell lines.
• Findings : Compound demonstrated high potency against several cancer types with acceptable toxicity levels.